![molecular formula C10H19NO3 B2973658 Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate CAS No. 2287237-30-1](/img/structure/B2973658.png)
Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate
Description
Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate , also known by its chemical formula C10H20N2O2 , is a compound with intriguing properties. It falls under the category of carbamates and exhibits a tertiary butyl group attached to a pyrrolidine ring . The compound’s systematic IUPAC name is tert-butyl (S)-3-methylpyrrolidin-3-ylcarbamate .
Synthesis Analysis
The synthesis of Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate involves the reaction of tert-butyl chloroformate with (3S)-3-methylpyrrolidine-3-carboxylic acid . This process results in the formation of the desired compound, which can be further purified and characterized .
Molecular Structure Analysis
The molecular structure of Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate reveals a pyrrolidine ring connected to an oxyacetate group via a tertiary butyl moiety. The compound’s three-dimensional arrangement influences its biological activity and interactions with other molecules .
Chemical Reactions Analysis
Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate may participate in various chemical reactions, including hydrolysis , esterification , and amide formation . These reactions can alter its properties and reactivity .
Physical And Chemical Properties Analysis
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3/c1-10(2,3)14-9(12)7-13-8-4-5-11-6-8/h8,11H,4-7H2,1-3H3/t8-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DATHSDGIKBSITL-QMMMGPOBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)COC1CCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)CO[C@H]1CCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate | |
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